Cas no 33098-65-6 (N-(2-ethylphenyl)acetamide)

• Product Name: N-(2-ethylphenyl)acetamide
• CAS No: 33098-65-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 314015
• PubChem ID: 36332
• Update Time: 2025-06-11

N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-ethylphenyl)-
• N-(2-ethylphenyl)acetamide
• N1-(2-ETHYLPHENYL)ACETAMIDE
• 2-acetamido-1-ethylbenzene
• 2-Acetamino-1-aethyl-benzol
• 2-Ethylacetanilide
• ACETANILIDE, 2'-ETHYL-
• acetic acid-(2-ethyl-anilide)
• BRN 2803427
• Essigsaeure-(2-aethyl-anilid)
• GNF-Pf-1926
• NSC64679
• o-ethylacetanilide
• SBB058947
• DTXSID00186757
• FT-0629652
• N-(2-ethyl-phenyl)-acetamide
• Acetamide, N-(2-ethylphenyl)-
• 9831L636QB
• SB76327
• TL 00639
• 4-12-00-02413 (Beilstein Handbook Reference)
• CS-0316169
• ZXOVAGUQXNXKHF-UHFFFAOYSA-N
• 2'-ETHYLACETANILIDE
• NS00115930
• tert-butyl?3-((tert-butyldimethylsilyloxy)methyl)-4-oxopiperidine-1-carboxylate
• MixCom1_000061
• AE-562/40326597
• Maybridge1_000039
• CHEMBL531777
• SCHEMBL1644965
• NSC-64679
• 33098-65-6
• N-Acetyl-2-ethylaniline
• UNII-9831L636QB
• AKOS003867446
• NSC 64679
• Lidocaine Impurity 41
• 2’-ethyl-acetanilid
• Lidocaine hydrochloride impurity893

• Inchi： 1S/C10H13NO/c1-3-9-6-4-5-7-10(9)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： ZXOVAGUQXNXKHF-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Density: 1.05
• Melting Point: 112-114°C
• Boiling Point: 320.2°Cat760mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.557
• PSA: 29.1
• pka: 15.13±0.70(Predicted)

N-(2-ethylphenyl)acetamide Security Information

• Hazard Category Code： 36/37/38
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2-ethylphenyl)acetamide

N-(2-Ethylphenyl)Acetamide: A Comprehensive Overview

N-(2-Ethylphenyl)Acetamide, also known by its CAS number 33098-65-6, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound, with the molecular formula C11H17NO, belongs to the class of acetamides and is characterized by its unique structure and versatile applications. Recent studies have highlighted its potential in pharmaceuticals, agrochemicals, and material science, making it a subject of intense research interest.

The synthesis of N-(2-Ethylphenyl)Acetamide involves a series of well-established organic reactions, including acylation and substitution processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring its suitability for large-scale production. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis and thermal degradation, which are critical factors for its industrial applications.

One of the most promising areas of research involving N-(2-Ethylphenyl)Acetamide is its application in drug development. Recent studies have demonstrated its potential as a bioisostere in medicinal chemistry, where it can replace certain functional groups in existing drugs to enhance efficacy and reduce side effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its role as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical for drug targeting.

In the agrochemical sector, N-(2-Ethylphenyl)Acetamide has shown potential as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been validated through field trials, indicating its effectiveness in crop protection without adverse environmental impacts. This aligns with the growing demand for sustainable agricultural solutions.

The material science community has also embraced N-(2-Ethylphenyl)Acetamide for its role in polymer synthesis and modification. Researchers have utilized it as a building block for creating advanced materials with tailored properties, such as improved mechanical strength and thermal stability. A 2023 paper in Polymer Chemistry highlighted its use in synthesizing biodegradable polymers, addressing the global challenge of plastic waste.

Despite its numerous applications, the safety profile of N-(2-Ethylphenyl)Acetamide remains a critical area of investigation. Regulatory agencies require comprehensive toxicity studies to ensure its safe use in consumer products. Recent toxicological assessments have indicated low acute toxicity, but long-term effects are still under evaluation.

In conclusion, N-(2-Ethylphenyl)Acetamide stands as a versatile compound with vast potential across multiple industries. Its chemical properties, synthesis methods, and application domains continue to be explored through cutting-edge research. As technology advances and sustainability becomes a priority, this compound is poised to play an even more significant role in shaping future innovations.